Cas no 2172480-14-5 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentane-1-carboxylic acid)

2-{2-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentane-1-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its cyclobutyl and cyclopentane structural motifs contribute to conformational rigidity, enhancing peptide stability and enabling precise spatial control in molecular design. The Fmoc group ensures efficient deprotection under mild basic conditions, making it compatible with solid-phase peptide synthesis (SPPS) protocols. This compound is particularly valuable for introducing constrained backbone modifications, facilitating the study of structure-activity relationships in bioactive peptides. Its high purity and well-defined stereochemistry support reproducible results in research and pharmaceutical development. The product is suited for applications requiring tailored peptide architectures, such as drug discovery and biomaterials engineering.
2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentane-1-carboxylic acid structure
2172480-14-5 structure
Product Name:2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentane-1-carboxylic acid
CAS No:2172480-14-5
MF:C27H30N2O5
MW:462.537507534027
CID:6077545
PubChem ID:165527994
Update Time:2025-10-28

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentane-1-carboxylic acid
    • 2172480-14-5
    • 2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}cyclopentane-1-carboxylic acid
    • EN300-1558974
    • Inchi: 1S/C27H30N2O5/c30-25(29-24-11-5-10-22(24)26(31)32)14-16-12-17(13-16)28-27(33)34-15-23-20-8-3-1-6-18(20)19-7-2-4-9-21(19)23/h1-4,6-9,16-17,22-24H,5,10-15H2,(H,28,33)(H,29,30)(H,31,32)
    • InChI Key: IZLIUCKZUXXMPB-UHFFFAOYSA-N
    • SMILES: O=C(CC1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCC1C(=O)O

Computed Properties

  • Exact Mass: 462.21547206g/mol
  • Monoisotopic Mass: 462.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 744
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 105Ų

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1558974-0.05g
2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}cyclopentane-1-carboxylic acid
2172480-14-5
0.05g
$2829.0 2023-06-05
Enamine
EN300-1558974-0.1g
2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}cyclopentane-1-carboxylic acid
2172480-14-5
0.1g
$2963.0 2023-06-05
Enamine
EN300-1558974-0.25g
2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}cyclopentane-1-carboxylic acid
2172480-14-5
0.25g
$3099.0 2023-06-05
Enamine
EN300-1558974-0.5g
2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}cyclopentane-1-carboxylic acid
2172480-14-5
0.5g
$3233.0 2023-06-05
Enamine
EN300-1558974-1.0g
2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}cyclopentane-1-carboxylic acid
2172480-14-5
1g
$3368.0 2023-06-05
Enamine
EN300-1558974-2.5g
2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}cyclopentane-1-carboxylic acid
2172480-14-5
2.5g
$6602.0 2023-06-05
Enamine
EN300-1558974-5.0g
2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}cyclopentane-1-carboxylic acid
2172480-14-5
5g
$9769.0 2023-06-05
Enamine
EN300-1558974-10.0g
2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}cyclopentane-1-carboxylic acid
2172480-14-5
10g
$14487.0 2023-06-05
Enamine
EN300-1558974-50mg
2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}cyclopentane-1-carboxylic acid
2172480-14-5
50mg
$2829.0 2023-09-25
Enamine
EN300-1558974-100mg
2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}cyclopentane-1-carboxylic acid
2172480-14-5
100mg
$2963.0 2023-09-25

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentane-1-carboxylic acid Related Literature

Additional information on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentane-1-carboxylic acid

Introduction to 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentane-1-carboxylic acid (CAS No. 2172480-14-5)

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentane-1-carboxylic acid, identified by its CAS number 2172480-14-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, combines multiple functional groups that make it a promising candidate for further exploration in drug discovery and medicinal chemistry. The presence of a fluoren-9-ylmethyl ester moiety and an amino-cyclobutylacetamide segment suggests potential applications in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

The structural complexity of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentane-1-carboxylic acid arises from its combination of cyclopentane, cyclobutyl, and fluorene-based scaffolds. These structural elements contribute to its unique physicochemical properties, including solubility, stability, and bioavailability, which are critical factors in the design of effective pharmaceuticals. The fluoren-9-ylmethyl ester group not only enhances the compound's synthetic versatility but also provides a platform for further derivatization, enabling the creation of analogs with tailored biological activities.

In recent years, there has been growing interest in the development of molecules that incorporate fluorene derivatives due to their favorable photophysical properties and potential applications in imaging and diagnostics. The fluoren-9-ylmethyl ester moiety in this compound could be exploited for such purposes, possibly serving as a fluorescent probe or a label in biochemical assays. Furthermore, the amino-cyclobutylacetamide segment may interact with biological targets in a manner that modulates enzyme activity or receptor binding, making it a valuable component in the design of small-molecule drugs.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design, where the three-dimensional arrangement of atoms in a molecule dictates its biological efficacy. The cyclic structures present in 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentane-1-carboxylic acid, such as the cyclopentane and cyclobutyl rings, contribute to its rigidity, which can enhance binding affinity to protein targets. This rigidity is often desirable in drug design as it can improve selectivity and reduce off-target effects.

The methoxycarbonyl group attached to the amino function serves as a protecting group during synthetic procedures, allowing for selective modification at other sites while maintaining overall molecular integrity. Once the protecting group is removed or modified, this moiety can be incorporated into more complex molecules through various chemical transformations. This flexibility makes 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentane-1-carboxylic acid a versatile building block for medicinal chemists seeking to develop novel therapeutic entities.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify potential binding interactions between 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentane-1-carboxylic acid and target proteins. These computational approaches have accelerated the drug discovery process by allowing rapid screening of large libraries of compounds without the need for extensive experimental validation.

The synthesis of complex molecules like 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentane-1-carboxylic acid represents a significant challenge due to the multiple stereocenters and functional groups involved. However, recent improvements in synthetic methodologies have made it possible to construct such molecules with high yields and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in establishing key structural motifs efficiently.

The potential applications of 2-{2-3-({(9H-fluorenine-nine-methyl ester})methyl)carbamoylcyclicbutylethanimidocyclicpentanecarboxylic acid (CAS No. 2172480145) extend beyond traditional small-molecule drug development. Its structural features make it an attractive candidate for use in peptide mimetics and peptidomimetics, where cyclic structures can mimic natural peptides while offering improved pharmacokinetic properties. Additionally, its fluorescence characteristics could be exploited in bioimaging applications, providing researchers with a tool to visualize biological processes at the cellular level.

In conclusion, 2172480145 exhibits considerable promise as a pharmacophore due to its unique structural features and functional groups. The combination of cyclopentane, cyclobutyl, fluorene, ester, amide, and amino functionalities provides a rich scaffold for further chemical manipulation and biological investigation. As research continues to uncover new therapeutic targets, 2172480145 may find applications in treating neurological disorders, inflammatory conditions, or other diseases where small-molecule intervention is desired.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent